524-12-9

Wedelolactone

In Stock

• CAS RN:
• 524-12-9

• Formula:
• C16H10O7

• InChI:
• InChI=1S/C16H10O7/c1-21-6-2-10(19)14-12(3-6)23-16(20)13-7-4-8(17)9(18)5-11(7)22-15(13)14/h2-5,17-19H,1H3

• InChIKey:
• XQDCKJKKMFWXGB-UHFFFAOYSA-N

• Selective and irreversible IκB kinase inhibitor. Inhibits osteoclastogenesis. Suppresses LPS-induced caspase 11 expression (IC50=35 µM). Shows hepatoprotective effects in vivo.
  Wedelolactone is a natural coumestan originally isolated from plants used in herbal therapies. It inhibits NF-κB signaling at the level of IKK action, resulting in suppression of NF-κB-mediated gene expression at concentrations of 1-100 µM. Wedelolactone can also inhibit hepatitis C virus NS5B RNA-dependent RNA polymerase in vitro (IC50 = 36 µM), STAT1 dephosphorylation (50 µM), and EZH2-EED interactions (Kd = 2.8 µM). Prolonged incubation of HepG2 liver cells with wedelolactone alters lipid metabolism through increased expression of AMPK, PPARα, lipoprotein lipase, and low-density lipoprotein receptor.
  Wedelolactone analytical standard provided with w/w absolute assay, to be used for qu...

3-Butyn-2-ol, 1,1,1-trifluoro-4-phenyl-

• CAS RN:
• 89524-12-9

• Formula:
• C10H7F3O

• InChI:
• InChI=1S/C10H7F3O/c11-10(12,13)9(14)7-6-8-4-2-1-3-5-8/h1-5,9,14H

• InChIKey:
• PISHZENUSKYJSY-UHFFFAOYSA-N

• 3-Butyn-2-ol, 1,1,1-trifluoro-4-phenyl- is a useful research compound. Its molecular formula is C10H7F3O and its molecular weight is 200.16 g/mol. The purity is usually 95%.

3-Amino-4-methanesulfonylbenzonitrile

In Stock

• CAS RN:
• 1153524-12-9

• Formula:
• C8H8N2O2S

• InChI:
• InChI=1S/C8H8N2O2S/c1-13(11,12)8-3-2-6(5-9)4-7(8)10/h2-4H,10H2,1H3

• InChIKey:
• BXNFCNDOPWCHTK-UHFFFAOYSA-N

• 3-Amino-4-methanesulfonylbenzonitrile is a useful research compound. Its molecular formula is C8H8N2O2S and its molecular weight is 196.23 g/mol. The purity is usually 95%.